Cas no 1804648-97-2 (Ethyl 2-iodo-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 2-iodo-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804648-97-2
• MF: C₁₀H₉F₃INO₃
• MW: 375.083045721054
• CID: 4834606
• Update Time: 2025-10-05

Ethyl 2-iodo-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-iodo-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H9F3INO3/c1-3-17-9(16)7-5(2)6(4-15-8(7)14)18-10(11,12)13/h4H,3H2,1-2H3
• InChI Key： LWDWKPKNCUQGMU-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OCC)=C(C)C(=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-iodo-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate

Comprehensive Guide to Ethyl 2-iodo-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804648-97-2)

Ethyl 2-iodo-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804648-97-2) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and iodo functional groups, has garnered attention for its potential in drug discovery and material science. In this article, we delve into its properties, synthesis, applications, and market trends, addressing common queries from researchers and industry professionals.

The molecular structure of Ethyl 2-iodo-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate features a pyridine ring substituted with an iodo atom at the 2-position, a methyl group at the 4-position, and a trifluoromethoxy group at the 5-position. The ethyl carboxylate moiety at the 3-position enhances its reactivity, making it a versatile intermediate in organic synthesis. Researchers often inquire about its solubility, which is moderate in organic solvents like dichloromethane and ethyl acetate, but limited in water.

One of the most searched questions about this compound is its role in pharmaceutical intermediates. Ethyl 2-iodo-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate serves as a key building block for heterocyclic compounds, particularly in the development of kinase inhibitors and antiviral agents. Its trifluoromethoxy group is known to improve metabolic stability and bioavailability, a hot topic in modern drug design. Recent studies highlight its utility in cancer research, where it contributes to the synthesis of targeted therapies.

In agrochemical applications, this compound is explored for its potential in crop protection. The pyridine core and halogenated substituents are common motifs in pesticides and herbicides. Researchers are particularly interested in its mode of action and environmental impact, aligning with the growing demand for sustainable agriculture solutions. The trifluoromethoxy group is also being studied for its role in enhancing pesticide efficacy while reducing toxicity.

The synthesis of Ethyl 2-iodo-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate typically involves multistep organic reactions, including halogenation and esterification. A frequently asked question is whether the process can be optimized for large-scale production. Advances in flow chemistry and catalysis have shown promise in improving yield and reducing waste, addressing the industry's focus on green chemistry.

Market trends indicate rising demand for high-purity pyridine derivatives, driven by their applications in life sciences and material engineering. Suppliers of CAS No. 1804648-97-2 emphasize its custom synthesis options and analytical standards, catering to diverse research needs. The compound's patent landscape is another area of interest, with several filings related to its use in innovative therapeutics.

For researchers handling Ethyl 2-iodo-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate, proper storage conditions (e.g., under inert atmosphere) and handling protocols are critical to maintaining stability. Analytical techniques like HPLC and NMR are commonly used for quality control, ensuring compliance with research-grade standards.

In summary, Ethyl 2-iodo-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804648-97-2) is a multifaceted compound with broad utility in drug discovery, agrochemicals, and material science. Its unique structural features and reactivity continue to inspire innovations, making it a subject of ongoing research and commercial interest.